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Compound of Interest

Compound Name: 1-Butylcyclobutanol

Cat. No.: B13815066

This technical guide provides an in-depth overview of the core physical properties of 1-
Butylcyclobutanol, specifically its boiling point and density. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis who require precise data and methodologies for handling and characterizing this
compound.

Core Physical Properties

1-Butylcyclobutanol, with the chemical formula CsH160, is a tertiary alcohol. Its molecular
structure, consisting of a cyclobutanol ring with a butyl substituent, significantly influences its
physical characteristics.

Data Summary

The key physical properties of 1-Butylcyclobutanol are summarized in the table below for
quick reference.

Physical Property Value Units Conditions
Boiling Point 175 °C at 751 Torr[1]
Density 0.8721 g/cm3 Not Specified[1]
Molecular Weight 128.21 g/mol
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Experimental Protocols

Accurate determination of physical properties is crucial for the successful application of a
compound in research and development. The following sections detail the standard
experimental methodologies for determining the boiling point and density of a liquid compound
like 1-Butylcyclobutanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and effective method for this determination is
the capillary tube method.

Apparatus:

e Thiele tube or similar heating apparatus (e.g., oil bath with a stirrer)
e Thermometer

o Capillary tubes (sealed at one end)

e Small test tube

o Sample of 1-Butylcyclobutanol

e Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 1-Butylcyclobutanol is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The entire assembly is then placed in a Thiele tube or an oil bath.
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o The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.

e Upon reaching the boiling point, a rapid and continuous stream of bubbles will emerge from
the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.

Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by
accurately measuring its mass and volume.

Apparatus:

Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

Analytical balance

Water bath (for temperature control)

Thermometer

Sample of 1-Butylcyclobutanol
Procedure using a Pycnometer:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on
an analytical balance.

e The pycnometer is then filled with the 1-Butylcyclobutanol sample, ensuring no air bubbles
are trapped. The stopper is inserted, and any excess liquid is carefully wiped from the
outside.

o The filled pycnometer is weighed to determine the mass of the liquid.
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e The pycnometer is then emptied, cleaned, and filled with a reference substance of known
density, typically distilled water.

e The mass of the reference substance is determined in the same manner.

e The density of 1-Butylcyclobutanol is calculated using the following formula: Density of
Sample = (Mass of Sample / Mass of Water) * Density of Water

Procedure using a Graduated Cylinder and Balance:

The mass of an empty, dry graduated cylinder is measured on an analytical balance.

o A known volume of 1-Butylcyclobutanol is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.

e The mass of the graduated cylinder with the liquid is measured.
e The mass of the liquid is determined by subtracting the mass of the empty cylinder.
e The density is calculated by dividing the mass of the liquid by its volume.

Structure-Property Relationship

The physical properties of 1-Butylcyclobutanol are a direct consequence of its molecular
structure. The following diagram illustrates the key structural features and their influence on the
boiling point and density.
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Structural Influence on Physical Properties of 1-Butylcyclobutanol

Molecular Structure
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Caption: Structure-Property Relationship of 1-Butylcyclobutanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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